Cas no 179406-61-2 (Ethanone, 1-[3-(2,6-dimethylphenyl)-5-isoxazolyl]-)

• Product Name: Ethanone, 1-[3-(2,6-dimethylphenyl)-5-isoxazolyl]-
• CAS No: 179406-61-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1369654
• Update Time: 2024-08-16

Ethanone, 1-[3-(2,6-dimethylphenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(2,6-dimethylphenyl)-5-isoxazolyl]-

• Inchi： 1S/C13H13NO2/c1-8-5-4-6-9(2)13(8)11-7-12(10(3)15)16-14-11/h4-7H,1-3H3
• InChI Key： NTKRQKVNQCNIMW-UHFFFAOYSA-N
• SMILES： C(=O)(C1ON=C(C2=C(C)C=CC=C2C)C=1)C

Computed Properties

• Exact Mass: 215.09469

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 353.3±30.0 °C(Predicted)
• PSA: 43.1
• pka: -4?+-.0.50(Predicted)